molecular formula C11H11NS B8536552 1-Isothiocyanato-4-methyl-indane

1-Isothiocyanato-4-methyl-indane

Cat. No. B8536552
M. Wt: 189.28 g/mol
InChI Key: YMZHYPZKEWFFJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Isothiocyanato-4-methyl-indane is a useful research compound. Its molecular formula is C11H11NS and its molecular weight is 189.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Isothiocyanato-4-methyl-indane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Isothiocyanato-4-methyl-indane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Isothiocyanato-4-methyl-indane

Molecular Formula

C11H11NS

Molecular Weight

189.28 g/mol

IUPAC Name

1-isothiocyanato-4-methyl-2,3-dihydro-1H-indene

InChI

InChI=1S/C11H11NS/c1-8-3-2-4-10-9(8)5-6-11(10)12-7-13/h2-4,11H,5-6H2,1H3

InChI Key

YMZHYPZKEWFFJW-UHFFFAOYSA-N

Canonical SMILES

CC1=C2CCC(C2=CC=C1)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.36 ml (4.32 mmol) thiophosgene in 4 ml dichloromethane is cooled to 0° C. after which a cold (0° C.) solution of 0.5 g (3.60 mmol) K2CO3 in 4 ml water is added. The mixture is stirred for 10 min and 0.53 g (3.60 mmol) indan-1-ylamine is then added drop wise with vigorous stirring at 0° C. After an additional 10 min a cold solution of 0.40 g (7.20 mmol) KOH in 4 ml water is added in one portion with cooling. The organic layer and three extracts (Et2O) are combined, dried over MgSO4, filtered and concentrated to give 1-isothiocyanato-4-methyl-indane as an orange brown liquid. The product is used directly without further purification.
Quantity
0.36 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 g
Type
reactant
Reaction Step Two
Name
Quantity
4 mL
Type
solvent
Reaction Step Two
Quantity
0.53 g
Type
reactant
Reaction Step Three
Name
Quantity
0.4 g
Type
reactant
Reaction Step Four
Name
Quantity
4 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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